4-((1-((5-Bromothiophen-2-yl)sulfonyl)piperidin-3-yl)oxy)-2,6-dimethylpyrimidine

• IUPAC Name: 4-[1-(5-bromothiophen-2-yl)sulfonylpiperidin-3-yl]oxy-2,6-dimethylpyrimidine
• InChI: InChI=1S/C15H18BrN3O3S2/c1-10-8-14(18-11(2)17-10)22-12-4-3-7-19(9-12)24(20,21)15-6-5-13(16)23-15/h5-6,8,12H,3-4,7,9H2,1-2H3
• InChI Key: IXROCUVSEYZMGL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)C)OC2CCCN(C2)S(=O)(=O)C3=CC=C(S3)Br
• Molecular Formula: C15H18BrN3O3S2
• Molecular Weight: 432.4 g/mol

Description

4-((1-((5-Bromothiophen-2-yl)sulfonyl)piperidin-3-yl)oxy)-2,6-dimethylpyrimidine is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in the development of new drugs.

Scientific Research Applications

Synthesis and Biological Evaluation

Compounds containing the 1,3,4-oxadiazole moiety, such as 5-substituted 1,3,4-oxadiazole-2-yl-4-(piperidin-1-ylsulfonyl)benzyl sulfides, have been synthesized and evaluated for their biological activities. These compounds were prepared through a series of steps, starting from organic acids and leading to the target molecules. Their structures were confirmed using modern spectroscopic techniques, and they were screened for enzyme inhibition activities, demonstrating potential in biomedical research (Khalid et al., 2016).

Antimicrobial Activities

Another area of application involves the synthesis of 2,4-difluorophenyl (piperidin-4-yl)methanone oxime derivatives, which were evaluated for their in vitro antibacterial and antifungal activities. Some of these derivatives showed promising antimicrobial activity against pathogenic bacterial and fungal strains, highlighting their potential for developing new antimicrobial agents (Mallesha & Mohana, 2014).

Alzheimer’s Disease Treatment

Research into heterocyclic 3-piperidinyl-1,3,4-oxadiazole derivatives has identified potential drug candidates for Alzheimer’s disease treatment. These compounds were synthesized, structurally elucidated, and screened for enzyme inhibition activity against acetylcholinesterase (AChE), a target in Alzheimer's disease treatment. This study demonstrates the relevance of such compounds in neurodegenerative disease research (Rehman et al., 2018).

Antibacterial Potentials

Acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores were synthesized and evaluated for their antibacterial potentials. This research indicates the significance of these compounds in combating bacterial infections, with certain derivatives showing activity against various bacterial strains, including Gram-negative ones (Iqbal et al., 2017).